N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(4-methylphenyl)sulfanyl]propanamide

• Molecular Formula: C18H19NO3S
• Molecular Weight: 329.4 g/mol
• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-methylphenyl)sulfanylpropanamide
• InChI: InChI=1S/C18H19NO3S/c1-12-3-6-15(7-4-12)23-13(2)18(20)19-14-5-8-16-17(11-14)22-10-9-21-16/h3-8,11,13H,9-10H2,1-2H3,(H,19,20)
• InChI Key: IWQGGZSODPRAFW-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)SC(C)C(=O)NC2=CC3=C(C=C2)OCCO3

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(4-methylphenyl)sulfanyl]propanamide, also known as MDL-100,907, is a selective antagonist of the serotonin 5-HT2A receptor. It is a chemical compound that has gained significant attention due to its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(4-methylphenyl)sulfanyl]propanamide is a selective antagonist of the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. By blocking the activity of this receptor, this compound can modulate the release of various neurotransmitters, including dopamine, serotonin, and glutamate, which are involved in the pathogenesis of various neurological and psychiatric disorders.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the prefrontal cortex and striatum, which are regions of the brain involved in the regulation of mood and behavior. This compound has also been shown to reduce the activity of the hypothalamic-pituitary-adrenal axis, which is involved in the regulation of stress response.

Advantages and Limitations for Lab Experiments

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(4-methylphenyl)sulfanyl]propanamide has several advantages for lab experiments. It is a highly selective antagonist of the serotonin 5-HT2A receptor, which reduces the risk of off-target effects. This compound is also relatively easy to synthesize and has a long half-life, which makes it suitable for in vivo experiments. However, this compound has some limitations, including its poor solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the research on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(4-methylphenyl)sulfanyl]propanamide. One area of research is the development of new analogs of this compound that have improved pharmacokinetic properties and reduced toxicity. Another area of research is the investigation of the potential therapeutic applications of this compound in other neurological and psychiatric disorders. Finally, the development of new methods for the synthesis of this compound may lead to more efficient and cost-effective production of this compound.

Synthesis Methods

The synthesis of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(4-methylphenyl)sulfanyl]propanamide involves a multi-step process that begins with the reaction of 3,4-methylenedioxyphenyl-2-nitropropene with thiophenol to form 2-(3,4-methylenedioxyphenyl)-2-(thiophen-2-yl)ethylamine. This intermediate is then reacted with 4-methylbenzenethiol in the presence of potassium carbonate to form this compound.

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(4-methylphenyl)sulfanyl]propanamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to be effective in the treatment of schizophrenia, depression, anxiety, and addiction. This compound has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.